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Compound of Interest

Compound Name: FR-900137

Cat. No.: B1674036 Get Quote

Essential Safety and Disposal Protocols for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of any chemical is paramount to ensuring laboratory safety and

environmental protection. While a specific Safety Data Sheet (SDS) for FR-900137 containing

detailed disposal procedures is not publicly available, this guide provides a comprehensive

framework for its safe handling and disposal based on general best practices for laboratory

chemical waste. FR-900137 is identified as an antibiotic with the chemical formula

C8H20N3O4P. Although some suppliers indicate it is shipped as a non-hazardous chemical,

this classification is for transportation purposes and does not replace a thorough hazard

assessment for laboratory handling and disposal. Therefore, it is crucial to treat FR-900137 as

a potentially hazardous chemical waste stream.

Immediate Safety and Disposal Procedures
All materials contaminated with FR-900137, including unused compound, solutions,

contaminated personal protective equipment (PPE), and labware, must be managed as

chemical waste. Adherence to your institution's specific Environmental Health and Safety

(EHS) guidelines is mandatory.

Key Disposal Steps:

Segregation: At the point of generation, immediately segregate all waste streams containing

FR-900137 from non-hazardous waste. This includes solid and liquid waste.
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Waste Collection:

Solid Waste: Collect all contaminated solid materials, such as gloves, pipette tips, and

empty vials, in a designated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing FR-900137 in a sealed, leak-proof, and

clearly labeled hazardous waste container. Ensure the container is compatible with the

solvents used.

Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name "FR-900137," and any other information required by your institution,

such as the principal investigator's name, lab location, and accumulation start date.

Storage: Store hazardous waste containers in a designated, well-ventilated, and secure

satellite accumulation area, away from incompatible materials.

Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's EHS department or a licensed hazardous waste disposal contractor.

Under no circumstances should FR-900137 waste be disposed of down the drain or in regular

solid waste.

Quantitative Data and Handling Information
While specific quantitative hazard data for FR-900137 is not available, the following table

summarizes general handling and storage information based on supplier data and general

laboratory chemical safety guidelines.
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Parameter Information Source

Chemical Formula C8H20N3O4P MedKoo Biosciences

Appearance Solid powder MedKoo Biosciences

Short-Term Storage
Dry, dark, and at 0 - 4°C (days

to weeks)
MedKoo Biosciences

Long-Term Storage -20°C (months to years) MedKoo Biosciences

Shipping Condition

Shipped under ambient

temperature as non-hazardous

chemical

MedKoo Biosciences

Experimental Protocols: General Chemical Waste
Disposal
The following is a generalized protocol for the disposal of chemical waste, which should be

adapted to your specific laboratory and institutional procedures.

Identify and Characterize Waste: Determine if the waste is hazardous based on its properties

(ignitable, corrosive, reactive, toxic). Given the lack of specific data for FR-900137, it should

be treated as hazardous.

Select Appropriate Waste Container: Choose a container that is compatible with the chemical

waste. For FR-900137, a high-density polyethylene (HDPE) container is generally suitable

for both solid and liquid waste.

Label the Container: Before adding any waste, affix a hazardous waste label to the container.

Fill in all required information.

Accumulate Waste: Add the FR-900137 waste to the labeled container at the satellite

accumulation area. Keep the container closed except when adding waste.

Request Pickup: Once the container is full or has reached the maximum accumulation time

allowed by your institution, submit a waste pickup request to your EHS department.
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FR-900137 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of FR-900137.
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FR-900137 Disposal Workflow Diagram

Disclaimer: This information is intended as a general guide. Always consult your institution's

Environmental Health and Safety (EHS) department for specific procedures and requirements

for the disposal of chemical waste in your laboratory.

To cite this document: BenchChem. [Proper Disposal of FR-900137: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674036#fr-900137-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1674036?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

